1-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-3-methyl-2-(3-methylbutyl)pyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-[2-(3,4-dimethoxyphenyl)ethylamino]-3-methyl-2-(3-methylbutyl)pyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C28H32N4O2/c1-18(2)10-12-21-19(3)22(17-29)28-31-23-8-6-7-9-24(23)32(28)27(21)30-15-14-20-11-13-25(33-4)26(16-20)34-5/h6-9,11,13,16,18,30H,10,12,14-15H2,1-5H3
• InChI Key: OGPIUSDIQDZQES-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC3=CC=CC=C3N2C(=C1CCC(C)C)NCCC4=CC(=C(C=C4)OC)OC)C#N
• Molecular Formula: C28H32N4O2
• Molecular Weight: 456.6 g/mol

Description

1-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-3-methyl-2-(3-methylbutyl)pyrido[1,2-a]benzimidazole-4-carbonitrile is a useful research compound. Its molecular formula is C28H32N4O2 and its molecular weight is 456.59. The purity is usually 95%.
BenchChem offers high-quality 1-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-3-methyl-2-(3-methylbutyl)pyrido[1,2-a]benzimidazole-4-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-3-methyl-2-(3-methylbutyl)pyrido[1,2-a]benzimidazole-4-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Fluorescent Properties

A study on the synthesis of oxazolo[4',5':5,6]pyrido[1,2-a]-benzimidazole derivatives, including compounds with structural similarities to the specified chemical, highlighted their potential as fluorescent whitening agents for polyester fibers. These compounds exhibit notable fluorescence properties, suggesting their utility in material science and optical applications (Rangnekar & Rajadhyaksha, 1986).

Molecular Docking and Biological Activities

Research on pyridine and fused pyridine derivatives, including compounds structurally related to the specified chemical, demonstrated their antimicrobial and antioxidant activities. Molecular docking screenings revealed moderate to good binding energies with the target protein GlcN-6-P synthase. This suggests the compound's potential application in developing antimicrobial and antioxidant agents (Flefel et al., 2018).

Synthesis of Benzimidazole Derivatives

Another study focused on the synthesis and reactions of new benzimidazole derivatives, exploring their chemical behaviors and potential applications in creating novel compounds with possible therapeutic uses (Fikry et al., 2015).

Antimicrobial Activity

The synthesis of substituted 1-oxo-1H,5H-pyrido[1,2-a] benzimidazole-4-carbonitriles and their evaluation for antimicrobial activity highlight the potential medical applications of these compounds. Some of these derivatives exhibited in vitro antimicrobial activity, suggesting their relevance in pharmaceutical research to develop new antimicrobials (Badawey & Gohar, 1992).

Antimicrobial and Antifungal Agents

Derivatives of benzotriazole, including those related to the queried compound, have been synthesized and tested for antimicrobial and antifungal activities. These compounds showed promising results against a range of microbial and fungal pathogens, indicating their potential as leads for the development of new treatments (Al-Omran, El-Khair, & Mohareb, 2002).